ethyl 2-[1-(3-nitrophenyl)ethylidene]hydrazinecarboxylate

• IUPAC Name: ethyl N-[(E)-1-(3-nitrophenyl)ethylideneamino]carbamate
• InChI: InChI=1S/C11H13N3O4/c1-3-18-11(15)13-12-8(2)9-5-4-6-10(7-9)14(16)17/h4-7H,3H2,1-2H3,(H,13,15)/b12-8+
• InChI Key: WWWRVNSUEHRMQD-XYOKQWHBSA-N
• Canonical SMILES: CCOC(=O)NN=C(C)C1=CC(=CC=C1)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)N/N=C(\C)/C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C11H13N3O4
• Molecular Weight: 251.24 g/mol

Description

Ethyl 2-[1-(3-nitrophenyl)ethylidene]hydrazinecarboxylate is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound is also known as ethyl hydrazinecarboxylate and is a yellow crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of ethyl hydrazinecarboxylate is not fully understood. However, it is believed to exert its anti-cancer effects by inducing apoptosis (cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways.
Biochemical and Physiological Effects:
Ethyl hydrazinecarboxylate has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cancer cell proliferation and to induce oxidative stress in cancer cells. Additionally, it has also been shown to activate certain immune cells, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl hydrazinecarboxylate in lab experiments is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer drugs. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of ethyl hydrazinecarboxylate. One of the most promising areas of research is the development of new cancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential side effects and limitations. Finally, there is also potential for the use of ethyl hydrazinecarboxylate in other applications, such as in the development of new pesticides or as a precursor for the synthesis of other organic compounds.

Synthesis Methods

The synthesis of ethyl hydrazinecarboxylate involves the reaction of ethyl hydrazinecarboxylate with 3-nitrobenzaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is then purified through recrystallization.

Scientific Research Applications

Ethyl hydrazinecarboxylate has been studied extensively for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the development of new drugs for the treatment of various diseases. It has been found to exhibit potent anti-cancer activity in several preclinical studies. Additionally, it has also been studied for its potential use as a pesticide and as a precursor for the synthesis of other organic compounds.